Cas no 81752-52-5 (1H-Pyrazole, 3,5-dimethyl-1-phenyl-, monoperchlorate)
81752-52-5 structure
Product Name:1H-Pyrazole, 3,5-dimethyl-1-phenyl-, monoperchlorate
CAS No:81752-52-5
MF:C11H13ClN2O4
MW:272.684921979904
CID:703199
PubChem ID:21203492
Update Time:2025-04-19
1H-Pyrazole, 3,5-dimethyl-1-phenyl-, monoperchlorate Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole, 3,5-dimethyl-1-phenyl-, monoperchlorate
- 3,5-dimethyl-1-phenylpyrazole,perchloric acid
- Perchloric acid--3,5-dimethyl-1-phenyl-1H-pyrazole (1/1)
- 81752-52-5
- DTXSID80611375
- 3,5-DIMETHYL-1-PHENYL-1H-PYRAZOLE, COMPOUND WITH PERCHLORIC ACID
- AKOS003627436
-
- Inchi: 1S/C11H12N2.ClHO4/c1-9-8-10(2)13(12-9)11-6-4-3-5-7-11;2-1(3,4)5/h3-8H,1-2H3;2H
- InChI Key: NUQUBQAKUWGOLW-UHFFFAOYSA-N
- SMILES: [Cl+3]([O-])([O-])([O-])O.N1(C2C=CC=CC=2)C(C)=CC(C)=N1
Computed Properties
- Exact Mass: 272.0563846g/mol
- Monoisotopic Mass: 272.0563846g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 277
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 89.3Ų
1H-Pyrazole, 3,5-dimethyl-1-phenyl-, monoperchlorate Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
81752-52-5 (1H-Pyrazole, 3,5-dimethyl-1-phenyl-, monoperchlorate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent